Cas no 1149-99-1 (Illudin S)

Illudin S structure

Product Name:Illudin S

CAS No:1149-99-1

MF:C₁₅H₂₀O₄

MW:264.316905021667

MDL:MFCD00870487

CID:165689

PubChem ID:344200

Update Time:2025-04-19

Illudin S Chemical and Physical Properties

Names and Identifiers

- Spiro[cyclopropane-1,5'-[5H]inden]-7'(6'H)-one,2',3'-dihydro-3',6'-dihydroxy-2'-(hydroxymethyl)-2',4',6'-trimethyl-,(2'S,3'R,6'R)-
- ILLUDIN S
- LIGHT YELLOW SOLID
- Spiro[cyclopropane-1,5'-[5H]inden]-7'(6'H)-one,2',3'-dihydro-3',6'-dihydroxy-2'-(hydroxymethyl)-2',4',6'-trimethyl-,(2'S,3'R,
- (2'S)-3't,6'c-Dihydroxy-2'r-hydroxymethyl-2',4',6't-trimethyl-2',3'-dihydro-spiro[cyclopropan-1,5'-inden]-7'-on
- (2'S)-3't,6'c-dihydroxy-2'r-hydroxymethyl-2',4',6't-trimethyl-2',3'-dihydro-spiro[cyclopropane-1,5'-inden]-7'-one
- (2'S,3'R,6'R)-2',3'-Dihydro-3',6'-dihydroxy-2'-hydroxymethyl-2',4',6'-trimethylspiro(
- (2'S,3'R,6'R)-2',3'-Dihydro-3',6'-dihydroxy-2'-hydroxymethyl-2',4',6'-trimethylspiro[cyclopropane-1,5'-[5H]inden]-7'(6'H)-one
- Illudine S
- Lampterol
- Lunamycin
- NSC 400979
- NSC 626369
- BRN 2336420
- Spiro(cyclopropane-1,5'-(5H)inden)-7'(6'H)-one, 2',3'-dihydro-3',6'-dihydroxy-2'-(hydroxymethyl)-2',4',6'-trimethyl-, (2'S-(2'alpha,3'beta,6'alpha))-
- LMPR0103590002
- SPIRO(CYCLOPROPANE-1,5'-(5H)INDEN)-7'(6'H)-ONE, 2',3'-DIHYDRO-3',6'-DIHYDROXY-2'-(HYDROXYMETHYL)-2',4',6'-TRIMETHYL-, (2'S,3'R,6'R)-
- LUNAMYCIN (OBSOLETE)
- Sprio(cyclopropane-1,5'-(5H)inden)-7'(6'H)-one, 2',3'-dihydro-3',6'-dihydroxy-2'-(hydroxymethyl)-2',4',6'-trimethyl-, (2'S,3'R,6'R)-
- (2'S,3'R,6'R)-3',6'-dihydroxy-2'-(hydroxymethyl)-2',4',6'-trimethyl-2',3',6',7'-tetrahydrospiro[cyclopropane-1,5'-inden]-7'-one
- (2'S,3'R,6'R)-2',3'-Dihydro-3',6'-dihydroxy-2'-(hydroxymethyl)-2',4',6'-trimethylspiro[cyclopropane-1,5'-[5H]inden]-7'(6'H)-one
- C09688
- CHEBI:5867
- CHEMBL509170
- CCRIS 3540
- (1R,2S,5R)-1,5-dihydroxy-2-(hydroxymethyl)-2,5,7-trimethylspiro[1H-indene-6,1'-cyclopropane]-4-one
- DTXSID601031301
- (-)-1alpha,7beta,12-trihydroxy-2,9-illudadien-8-one
- Q27106920
- HY-125098
- AKOS040745210
- NSC400979
- SCHEMBL1743370
- Spiro[cyclopropane-1, 2',3'-dihydro-3',6'-dihydroxy-2'-(hydroxymethyl)-2',4',6'-trimethyl-
- EWJ0GY2H7X
- CS-0089316
- (-)-Illudin S
- NCI60_003751
- (2'S-(2'.ALPHA.,3'.BETA.,6'.ALPHA.))-2',3'-DIHYDRO-3',6'-DIHYDROXY-2'-(HYDROXYMETHYL)-2',4',6'-TRIMETHYLSPIRO(CYCLOPROPANE-1,5'-(5H)INDEN)-7'(6'H)-ONE
- NSC-626369
- AC-36761
- UNII-EWJ0GY2H7X
- 1149-99-1
- EX-A5056
- DR-15978
- NSC-400979
- ILLUDIN S [MI]
- J-003167
- 2',3'-Dihydro-2',6'-dihydroxy-2'-(hydroxymethyl)-2',4',6'-trimethylspiro(cyclopropane-1,5'-(5H)inden)-7'(6'H)-one
- DDLLIYKVDWPHJI-RDBSUJKOSA-N
- Spiro[cyclopropane-1, 2',3'-dihydro-3',6'-dihydroxy-2'-(hydroxymethyl)-2',4',6'-trimethyl-, [2'S-(2'.alpha.,3'.beta.,6'.alpha.)]-
- NSC626369
- Neuro_000256
- 1,5-dihydroxy-2-(hydroxymethyl)-2,5,7-trimethylspiro[1H-indene-6,1'-cyclopropane]-4-one
- 1,5-dihydroxy-2-(hydroxymethyl)-2,5,7-trimethyl-spiro[1H-indene-6,1'-cyclopropane]-4-one
- Spiro[cyclopropane-1,5'-[5H]inden]-7'(6'H)-one, 2',3'-dihydro-3',6'-dihydroxy-2'-(hydroxymethyl)-2',4',6'-trimethyl-
- NCI60_008311
- (3S,6S,7R)-illudin S
- Illudin S?
- G12803
- DA-64406
- (2a(2)S,3a(2)R,6a(2)R)-2a(2),3a(2)-Dihydro-3a(2),6a(2)-dihydroxy-2a(2)-(hydroxymethyl)-2a(2),4a(2),6a(2)-trimethylspiro[cyclopropane-1,5a(2)-[5H]inden]-7a(2)(6a(2)H)-one
- Illudin S
- MDL： MFCD00870487
- Inchi： 1S/C15H20O4/c1-8-10-9(6-13(2,7-16)12(10)18)11(17)14(3,19)15(8)4-5-15/h6,12,16,18-19H,4-5,7H2,1-3H3/t12-,13+,14+/m1/s1
- InChI Key： DDLLIYKVDWPHJI-RDBSUJKOSA-N
- SMILES： O[C@@]1(C)C(C2=C[C@@](C)(CO)[C@@H](C2=C(C)C21CC2)O)=O

Computed Properties

Exact Mass: 264.13615911g/mol
Monoisotopic Mass: 264.13615911g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 540
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 77.8Å²

Experimental Properties

Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 124-126 ºC
Boiling Point: 327.55°C (rough estimate)
Refractive Index: 1.4300 (estimate)
Solubility: Slightly soluble (5.3 g/l) (25 º C),

Illudin S Pricemore >>

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